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Compound of Interest

Compound Name: Jtv-519

Cat. No.: B1673209

For Immediate Reference: JTV-519 is classified as hazardous to the aquatic environment. Do
not dispose of down the drain or in regular trash.

This guide provides essential safety and logistical information for the proper disposal of JTV-
519 (also known as K201), a 1,4-benzothiazepine derivative used in research. Adherence to
these procedures is critical to ensure personnel safety and environmental protection.

Key Safety and Handling Information

JTV-519 is categorized as an environmental hazard, specifically being very toxic to aquatic life
with long-lasting effects. Therefore, preventing its release into the environment is of paramount
importance.
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Hazard . Precautionary
. GHS Pictogram Hazard Statement
Classification Statements

P273: Avoid release to
the environment.

P391: Collect spillage.

Hazardous to the H410: Very toxic to P501: Dispose of
aguatic environment, ENVIRONMENT aquatic life with long contents/container in
long-term hazard lasting effects accordance with

local/regional/national/
international

regulations.

Step-by-Step Disposal Protocol

The following procedure outlines the necessary steps for the safe disposal of JTV-519 and
associated materials. This protocol is based on general best practices for the disposal of
hazardous chemical waste in a laboratory setting.

e Segregation and Waste Collection:
o Designate a specific, clearly labeled hazardous waste container for JTV-519 waste.

o This container should be made of a material compatible with JTV-519 and any solvents
used.

o Do not mix JTV-519 waste with other chemical waste streams unless explicitly permitted
by your institution's environmental health and safety (EHS) office.

« Handling of Contaminated Materials:

o All materials that have come into direct contact with JTV-519, including personal protective
equipment (PPE) such as gloves, as well as lab supplies like pipette tips, weighing boats,
and contaminated bench paper, must be disposed of as hazardous waste.

o Place these contaminated materials in the designated JTV-519 hazardous waste
container.
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e Agueous and Solvent Waste:

o Collect all agueous and solvent solutions containing JTV-519 in a sealable, properly
labeled hazardous waste container.

o Do not dispose of any solutions containing JTV-519 down the sink or drain.

o Empty Original Containers:

o

The original container of JTV-519 must be treated as hazardous waste, even if it appears
empty.

o Rinse the empty container three times with a suitable solvent.

o Collect the rinsate as hazardous waste and dispose of it in the appropriate liquid waste
container.

o Deface the label on the empty container before placing it in the solid hazardous waste
stream.

o Storage of Hazardous Waste:

o Store the sealed JTV-519 hazardous waste container in a designated, secure area, such
as a satellite accumulation area, until it is collected by your institution's EHS personnel.

o Ensure the storage area is well-ventilated and away from drains and sources of ignition.
e Arranging for Disposal:

o Contact your institution's EHS office to schedule a pickup for the JTV-519 hazardous
waste.

o Follow all institutional procedures for hazardous waste disposal, including any required
documentation.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making and procedural flow for the proper
disposal of JTV-519.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of JTV-519 waste.

 To cite this document: BenchChem. [Proper Disposal of JTV-519: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673209#jtv-519-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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